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Compound of Interest

Compound Name: HDAC-IN-73

Cat. No.: B12370668

Get Quote

This technical guide provides a comprehensive overview of the in vitro characterization of

HDACi-73, a novel histone deacetylase (HDAC) inhibitor. This document is intended for

researchers, scientists, and drug development professionals interested in the preclinical

evaluation of this compound.

Introduction
Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in regulating

gene expression by removing acetyl groups from lysine residues on histones and other non-

histone proteins.[1][2][3][4] This deacetylation leads to a more compact chromatin structure,

generally associated with transcriptional repression.[3][5] The 18 known human HDACs are

categorized into four classes based on their homology to yeast proteins.[5][6][7] Dysregulation

of HDAC activity has been implicated in various diseases, including cancer and

neurodegenerative disorders, making them attractive therapeutic targets.[8][9][10][11]

HDAC inhibitors (HDACis) are a diverse group of compounds that block the activity of these

enzymes, leading to histone hyperacetylation and the re-expression of silenced tumor

suppressor genes.[3][5][9] These agents can induce cell cycle arrest, differentiation, and
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apoptosis in cancer cells.[5][6][9] This guide details the in vitro pharmacological and biological

properties of HDACi-73, a novel pan-HDAC inhibitor.

Mechanism of Action
HDACi-73 is a hydroxamic acid-based compound designed to chelate the zinc ion within the

catalytic site of class I, II, and IV HDACs, thereby inhibiting their enzymatic activity.[6][12] By

inhibiting HDACs, HDACi-73 promotes the accumulation of acetylated histones, leading to a

more open chromatin state and altered gene expression.[1][5] Furthermore, HDACi-73 can

induce the acetylation of non-histone proteins, such as transcription factors, which play a role

in its anti-tumor effects.[5][6]

The proposed mechanism of action involves the induction of key cell cycle regulators like p21,

leading to cell cycle arrest.[5] Additionally, HDACi-73 is believed to trigger apoptosis through

both intrinsic and extrinsic pathways by modulating the expression of pro- and anti-apoptotic

proteins.[5][6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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